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Compound of Interest

Compound Name: ABBV-467

Cat. No.: B15522960 Get Quote

These application notes provide detailed information on the dosing and administration of

ABBV-467, a selective MCL-1 inhibitor, for preclinical research in Severe Combined

Immunodeficient/Beige (SCID/bg) mouse models. The protocols are intended for researchers,

scientists, and drug development professionals investigating the efficacy of ABBV-467 in

hematological malignancies.

Mechanism of Action
ABBV-467 is a potent and selective inhibitor of the anti-apoptotic protein Myeloid Cell

Leukemia 1 (MCL-1).[1][2] MCL-1 is a member of the B-cell lymphoma 2 (Bcl-2) family of

proteins and is crucial for the survival of various cancer cells by preventing apoptosis.[1][3] By

binding to MCL-1, ABBV-467 blocks its interaction with pro-apoptotic proteins, leading to the

induction of apoptosis in cancer cells that are dependent on MCL-1 for survival.[1][4] Preclinical

studies have demonstrated that ABBV-467 can induce tumor regression in xenograft models of

multiple myeloma and acute myeloid leukemia.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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